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CAS No.: 722467-66-5

Cat. No.: B2582856

Get Quote

Introduction & Compound Profile
2-chloro-N-(3-formylphenyl)benzamide (CAS: 722467-66-5) is a functionalized benzamide

derivative characterized by two distinct pharmacophores: a 2-chlorobenzamide scaffold

(common in histone deacetylase and kinase inhibitors) and a reactive meta-formyl (aldehyde)

group.

While often utilized as a versatile intermediate for synthesizing Schiff base ligands

(hydrazones/imines) in medicinal chemistry, this compound possesses intrinsic biological

activity as a reversible covalent electrophile. The aldehyde moiety acts as a "warhead,"

capable of forming hemithioacetal adducts with nucleophilic cysteine residues in enzymes, or

serving as a substrate for metabolic enzymes like Aldehyde Dehydrogenases (ALDH).[1]

Key Applications
Cysteine Protease Inhibition: Profiling as a reversible covalent inhibitor (e.g., against

Cathepsins, Deubiquitinases, or Viral Proteases).
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Metabolic Stability Profiling: Assessing susceptibility to ALDH-mediated oxidation.

Fragment-Based Drug Discovery (FBDD): Screening as a "warhead-equipped" fragment to

identify novel binding pockets.

Mechanism of Action: Reversible Covalent Inhibition
To design valid assays, one must understand the interaction mechanism. Unlike Michael

acceptors (e.g., acrylamides) that form permanent bonds, the aldehyde group in 2-chloro-N-(3-
formylphenyl)benzamide typically undergoes a reversible nucleophilic attack by the thiolate

anion of a catalytic cysteine.

Mechanistic Pathway (DOT Visualization)

Figure 1: Mechanism of Cysteine Protease Inhibition by Benzamide Aldehydes.
The aldehyde carbon undergoes nucleophilic attack by the active site cysteine.
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Protocol A: Fluorescence-Based Cysteine Protease
Inhibition Assay
Objective: To determine the IC50 of 2-chloro-N-(3-formylphenyl)benzamide against a model

cysteine protease (e.g., Cathepsin B or Papain).

Scientific Rationale
Since the aldehyde warhead is less reactive than irreversible inhibitors, the assay must account

for time-dependent inhibition. Pre-incubation allows the hemithioacetal bond to reach

equilibrium before the substrate competes for the active site.
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Materials
Test Compound: 2-chloro-N-(3-formylphenyl)benzamide (10 mM stock in DMSO).

Enzyme: Recombinant Human Cathepsin B (active).

Substrate: Z-RR-AMC (Fluorogenic substrate, releases AMC upon cleavage).

Assay Buffer: 50 mM Sodium Acetate (pH 5.5), 100 mM NaCl, 1 mM DTT, 1 mM EDTA.

Note: DTT is critical to keep the enzyme active but can react with aldehydes at high

concentrations. Keep DTT

1 mM.

Step-by-Step Methodology
Compound Preparation:

Prepare a 10-point dilution series of the test compound in DMSO (range: 100

M to 0.1 nM).

Critical Step: Freshly prepare the stock. Aldehydes oxidize to carboxylic acids (inactive) if

left exposed to air.[2]

Enzyme Activation:

Dilute Cathepsin B in Assay Buffer to 2x final concentration.

Incubate at room temperature for 15 minutes to reduce the active site cysteine (using the

DTT in the buffer).

Pre-Incubation (The "Lag" Phase):

In a black 96-well plate, add 50

L of 2x Enzyme solution.

Add 1
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L of Test Compound (or DMSO control).

Incubate for 30 minutes at 25°C.

Why? This allows the benzamide moiety to orient in the S2/S3 pocket and the aldehyde to

covalently bond with the catalytic Cys29.

Substrate Initiation:

Add 50

L of 2x Substrate solution (Z-RR-AMC, final conc. =

of the enzyme, typically 10-20

M).

Kinetic Measurement:

Immediately read fluorescence (Ex: 360 nm / Em: 460 nm) in kinetic mode for 60 minutes

(read every 2 mins).

Data Analysis:

Calculate the slope (RFU/min) for the linear portion of the curve.

Normalize to DMSO control (100% activity).

Fit data to a 4-parameter logistic equation to determine IC50.

Protocol B: Metabolic Stability (ALDH Susceptibility)
Objective: To determine if the compound is rapidly metabolized by Aldehyde Dehydrogenase

(ALDH), which would render it inactive in vivo (converting -CHO to -COOH).

Experimental Workflow (DOT Visualization)
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Figure 2: Metabolic Stability Workflow.
Monitoring the oxidation of the formyl group to the carboxylic acid metabolite.
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Protocol Details
Reaction System: Phosphate buffer (pH 7.4) containing 1 mM NAD+ (cofactor).

Enzyme: Recombinant ALDH1A1 or Liver S9 fraction.

Detection: LC-MS/MS. Monitor the transition of the parent (MW 259.7) and the metabolite (2-

chloro-N-(3-carboxyphenyl)benzamide, MW ~275.7).
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Interpretation: High conversion rate indicates the compound is a metabolic substrate and

may require structural modification (e.g., steric hindrance around the aldehyde) for drug

viability.

Data Presentation & Troubleshooting
Expected Results Summary

Assay Type Parameter
Expected Outcome
(If Active)

Notes

Protease Inhibition IC50
< 10

M

Potency depends on

the fit of the

benzamide scaffold in

the binding pocket.

Reversibility Jump-Dilution Recovery of activity

Aldehyde adducts are

reversible; activity

should return upon

rapid dilution.

Stability (Buffer) > 24 hours

Aldehydes are stable

in neutral buffer but

sensitive to strong

nucleophiles (amines).

Troubleshooting Guide
Issue: High background fluorescence in the inhibition assay.

Cause: The compound itself might be fluorescent (benzamides can be).

Solution: Run a "Compound Only" control (no enzyme) and subtract this baseline.

Issue: Loss of potency over time in stock solution.

Cause: Air oxidation of the aldehyde to carboxylic acid.[2]

Solution: Store solid under nitrogen. Make fresh DMSO stocks immediately before use.

Verify purity via LC-MS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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